Cas no 31176-12-2 (octyl-Silanetriol)

• Product Name: octyl-Silanetriol
• CAS No: 31176-12-2
• MF: C₈H₂₀O₃Si
• MW: 192.328104019165
• CID: 1445487
• PubChem ID: 11564621
• Update Time: 2025-08-04

octyl-Silanetriol Chemical and Physical Properties

Names and Identifiers

• octyl-Silanetriol
• Silanetriol, octyl-
• trihydroxy(octyl)silane
• DTXSID10468657
• 31176-12-2
• octyltrihydroxysilane
• octylsilanetriol
• SCHEMBL1687052

• Inchi： 1S/C8H20O3Si/c1-2-3-4-5-6-7-8-12(9,10)11/h9-11H,2-8H2,1H3
• InChI Key： YLZZRAHVHXTKGO-UHFFFAOYSA-N
• SMILES： [Si](CCCCCCCC)(O)(O)O

Computed Properties

• Exact Mass: 192.1182
• Monoisotopic Mass: 192.11817103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Silanols